Cas no 881375-79-7 (4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane is a high-purity boronic ester derivative featuring a dibenzothiophene core functionalized with a nitro group. This compound exhibits excellent stability under ambient conditions, making it suitable for Suzuki-Miyaura cross-coupling reactions in organic synthesis. The electron-withdrawing nitro group enhances its reactivity in palladium-catalyzed transformations, while the dioxaborolane moiety ensures efficient transmetalation. Its rigid aromatic structure contributes to improved selectivity in C-C bond formation, particularly for constructing complex heterocyclic systems. The compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of dibenzothiophene scaffolds is required. Its crystalline nature facilitates purification and characterization, ensuring reproducibility in synthetic applications.

4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane structure

881375-79-7 structure

Product Name:4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane

CAS No:881375-79-7

MF:C₁₈H₁₈BNO₄S

MW:355.21582365036

MDL:MFCD22415442

CID:5232784

Update Time:2025-07-02

4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane
- 1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester
- MDL： MFCD22415442
- Inchi： 1S/C18H18BNO4S/c1-17(2)18(3,4)24-19(23-17)12-9-10-13(20(21)22)15-11-7-5-6-8-14(11)25-16(12)15/h5-10H,1-4H3
- InChI Key： QJRMUOGPEWWPRZ-UHFFFAOYSA-N
- SMILES： C12=C(B3OC(C)(C)C(C)(C)O3)C=CC([N+]([O-])=O)=C1C1=CC=CC=C1S2

4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1196589-0.25g	1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester	881375-79-7	95%	0.25g	$825	2024-07-19
eNovation Chemicals LLC	Y1196589-1g	1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester	881375-79-7	95%	1g	$1650	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528437-250mg	4,4,5,5-Tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane	881375-79-7	98%	250mg	￥6480.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528437-1g	4,4,5,5-Tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane	881375-79-7	98%	1g	￥14040.00	2024-04-27
eNovation Chemicals LLC	Y1196589-1g	1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester	881375-79-7	95%	1g	$1650	2025-02-20
eNovation Chemicals LLC	Y1196589-0.25g	1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester	881375-79-7	95%	0.25g	$825	2025-02-20
eNovation Chemicals LLC	Y1196589-0.25g	1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester	881375-79-7	95%	0.25g	$825	2025-02-25
eNovation Chemicals LLC	Y1196589-1g	1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester	881375-79-7	95%	1g	$1650	2025-02-25